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Compound of Interest

Compound Name: MK 410

Cat. No.: B1676619

For Researchers, Scientists, and Drug Development Professionals

Introduction

MK-410 is a research compound identified as an analog of indomethacin, a well-known
nonsteroidal anti-inflammatory drug (NSAID). With the CAS number 40738-05-4 and a
molecular formula of C21H23NOsS, MK-410 is investigated for its anti-inflammatory properties.
These application notes provide detailed protocols for the preparation of a stock solution of
MK-410, along with information on its mechanism of action, stability, and storage.

Physicochemical and Biological Properties

A comprehensive understanding of the physicochemical and biological properties of MK-410 is
essential for its effective use in research. The following table summarizes key information for
this compound.
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Property Value Source

CAS Number 40738-05-4 [1]

Molecular Formula C21H23NOsS [1]

Molecular Weight 369.48 g/mol Calculated
2-(1-(4-(methylthio)benzoyl)-5-

IUPAC Name methoxy-2-methyl-1H-indol-3- Inferred from analog structure

yl)acetic acid

Biological Activity

Anti-inflammatory agent;

Indomethacin analog

Mechanism of Action

Likely Cyclooxygenase (COX)
inhibitor

Inferred from analog activity

Preparation of MK-410 Stock Solution

Accurate preparation of a stock solution is the first critical step for in vitro and in vivo

experiments. The following protocol outlines the recommended procedure for dissolving MK-
410.

Materials

MK-410 powder

Dimethyl sulfoxide (DMSO), anhydrous

100% Ethanol (200 proof), anhydrous

Sterile, polypropylene conical tubes (e.g., 1.5 mL, 15 mL, 50 mL)

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips
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Recommended Solvents and Solubility

While specific quantitative solubility data for MK-410 is not widely published, based on the
properties of its parent compound, indomethacin, and other analogs, the following solvents are
recommended. It is crucial to perform a small-scale solubility test before preparing a large
volume of stock solution.

Solvent Anticipated Solubility Notes

Recommended as the primary
DMSO High solvent for creating high-
concentration stock solutions.

Can be used as a co-solvent
Ethanol Moderate or for applications where
DMSO is not suitable.

MK-410 is expected to have

poor solubility in aqueous
Aqueous Buffers (e.g., PBS) Low solutions. Direct dissolution in

aqueous buffers is not

recommended.

Step-by-Step Protocol for a 10 mM DMSO Stock Solution

o Equilibrate MK-410 to Room Temperature: Before opening, allow the vial of MK-410 powder
to equilibrate to room temperature for at least 20 minutes. This prevents the condensation of
moisture onto the compound.

* Weigh the Compound: On a calibrated analytical balance, carefully weigh the desired
amount of MK-410 powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh
3.695 mg of MK-410.

o Transfer to a Sterile Tube: Transfer the weighed powder into a sterile polypropylene conical
tube of an appropriate size.

e Add Solvent: Add the calculated volume of anhydrous DMSO to the tube. For the example
above, add 1 mL of DMSO.
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e Dissolve the Compound: Tightly cap the tube and vortex thoroughly until the powder is
completely dissolved. Gentle warming in a water bath (not exceeding 37°C) may be used to
aid dissolution if necessary. Visually inspect the solution to ensure there are no undissolved
particulates.

o Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile

polypropylene tubes to minimize freeze-thaw cycles.

Experimental Workflow for Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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